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Compound of Interest

2-(4-bromophenyl)-N,N-
Compound Name:
dimethylacetamide

cat. No.: B1335376

An In-depth Technical Guide to 2-(4-
bromophenyl)-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-bromophenyl)-N,N-dimethylacetamide is a halogenated aromatic acetamide derivative.
Its chemical structure, featuring a bromophenyl group attached to an N,N-dimethylacetamide
moiety, makes it a compound of interest in medicinal chemistry and organic synthesis. It is
recognized as a valuable intermediate in the development of more complex molecules,
particularly within the pharmaceutical industry.[1] This technical guide provides a
comprehensive overview of the available physical and chemical properties, a detailed
experimental protocol for its synthesis, and an exploration of its potential, yet currently
undocumented, biological significance.

Chemical and Physical Properties

A thorough review of available data provides the following physical and chemical properties for
2-(4-bromophenyl)-N,N-dimethylacetamide. It is important to note that while some
fundamental identifiers are readily available, comprehensive experimental data remains limited
in publicly accessible databases.
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Table 1: Physical and Chemical Properties of 2-(4-bromophenyl)-N,N-dimethylacetamide

Property Value Source/Comment

2-(4-bromophenyl)-N,N-

IUPAC Name

dimethylacetamide
CAS Number 19715-80-1 [2]
Molecular Formula C10H12BrNO [2]
Molecular Weight 242.11 g/mol Calculated
Melting Point Not available
Boiling Point Not available
Solubility Not available

Experimental Protocols

The synthesis of 2-(4-bromophenyl)-N,N-dimethylacetamide can be achieved through the
amidation of 2-(4-bromophenyl)acetic acid with dimethylamine. This reaction typically requires
the activation of the carboxylic acid group to facilitate the nucleophilic attack by the amine.

Synthesis of 2-(4-bromophenyl)-N,N-dimethylacetamide

Reaction Scheme:

2-(4-bromophenyl)acetic acid ___Coupling Agent, Base
2-(4-bromophenyl)-N,N-dimethylacetamide

/—V

Dimethylamine

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of 2-(4-bromophenyl)-N,N-
dimethylacetamide.
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Materials:

2-(4-bromophenyl)acetic acid

o Dimethylamine solution (e.g., 2 M in THF) or dimethylamine hydrochloride

e A suitable coupling agent (e.g., HATU, HBTU, or EDC with HOBt)

e A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or triethylamine (TEA))
e Anhydrous solvent (e.g., Dichloromethane (DCM) or N,N-Dimethylformamide (DMF))
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

¢ Solvents for chromatography (e.g., ethyl acetate, hexanes)

Experimental Workflow:
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Dissolve 2-(4-bromophenyl)acetic acid, coupling agent, and base in anhydrous solvent

l

Add dimethylamine solution dropwise at 0 °C.

l

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction with water or saturated sodium bicarbonate.

l

Extract the aqueous layer with an organic solvent (e.g., DCM or Ethyl Acetate).

l

Wash the combined organic layers with brine.

:

Dry the organic layer over anhydrous MgSOa4 or Na2SOa.

Filter and concentrate the solvent under reduced pressure.

l

Purify the crude product by flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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